Cas no 1206781-66-9 (12beta-acetoxy-3beta,7beta-dihydroxy-11,15-dioxo-lanosta-8,24(E)-dien-26-oic acid)

• Product Name: 12beta-acetoxy-3beta,7beta-dihydroxy-11,15-dioxo-lanosta-8,24(E)-dien-26-oic acid
• CAS No: 1206781-66-9
• MF: C₃₂H₄₆O₈
• MW: 558.702850818634
• CID: 2049750
• PubChem ID: 168432650
• Update Time: 2025-04-21

12beta-acetoxy-3beta,7beta-dihydroxy-11,15-dioxo-lanosta-8,24(E)-dien-26-oic acid Chemical and Physical Properties

Names and Identifiers

• 12beta-acetoxy-3beta,7beta-dihydroxy-11,15-dioxo-lanosta-8,24(E)-dien-26-oic acid
• ganoderic acid GS-3
• FS-8573
• 1206781-66-9

• Inchi： 1S/C32H46O8/c1-16(10-9-11-17(2)28(38)39)19-14-23(36)32(8)24-20(34)15-21-29(4,5)22(35)12-13-30(21,6)25(24)26(37)27(31(19,32)7)40-18(3)33/h11,16,19-22,27,34-35H,9-10,12-15H2,1-8H3,(H,38,39)
• InChI Key： BVQKWBKBNWFWQI-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(O)CC4C(CCC(C4(C)C)O)(C)C=3C(C2OC(=O)C)=O)(C)C(=O)C1)C)CCC=C(C(=O)O)C

Computed Properties

• Exact Mass: 558.31926842Da
• Monoisotopic Mass: 558.31926842Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids